2,2-Difluoro-2-(2-fluorophenyl)ethan-1-aminehydrochloride

• Molecular Formula: C8H9ClF3N
• Molecular Weight: 211.61 g/mol
• IUPAC Name: 2,2-difluoro-2-(2-fluorophenyl)ethanamine;hydrochloride
• InChI: InChI=1S/C8H8F3N.ClH/c9-7-4-2-1-3-6(7)8(10,11)5-12;/h1-4H,5,12H2;1H
• InChI Key: CWAFGAUTOHCAHP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(CN)(F)F)F.Cl

Description

2,2-Difluoro-2-(2-fluorophenyl)ethan-1-aminehydrochloride is a chemical compound with the molecular formula C8H9ClF3N It is known for its unique structural properties, which include the presence of both fluorine and amine groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2-Difluoro-2-(2-fluorophenyl)ethan-1-aminehydrochloride typically involves the reaction of 2-fluorobenzaldehyde with difluoromethylamine under specific conditions. The reaction is carried out in the presence of a suitable catalyst and solvent, followed by the addition of hydrochloric acid to form the hydrochloride salt.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. The reaction conditions are optimized to ensure high yield and purity of the final product. Quality control measures are implemented to monitor the reaction progress and ensure consistency in the product quality.

Chemical Reactions Analysis

Types of Reactions

2,2-Difluoro-2-(2-fluorophenyl)ethan-1-aminehydrochloride undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The fluorine atoms in the compound can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like sodium iodide (NaI) and acetyl chloride (CH3COCl) are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives.

Scientific Research Applications

2,2-Difluoro-2-(2-fluorophenyl)ethan-1-aminehydrochloride has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential effects on biological systems and its role as a biochemical probe.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2,2-Difluoro-2-(2-fluorophenyl)ethan-1-aminehydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2,2-Difluoro-2-(3-fluorophenyl)ethan-1-aminehydrochloride
• 2,2-Difluoro-2-(4-fluorophenyl)ethan-1-aminehydrochloride

Uniqueness

2,2-Difluoro-2-(2-fluorophenyl)ethan-1-aminehydrochloride is unique due to its specific structural configuration, which imparts distinct chemical and biological properties. The presence of multiple fluorine atoms enhances its stability and reactivity, making it a valuable compound for various research applications.